Cas no 79692-21-0 (Hexadecanamide,N,N'-(1,1,4,4-tetramethyl-1,4-butanediyl)bis[N-(3-aminopropyl)- (9CI))

• Product Name: Hexadecanamide,N,N'-(1,1,4,4-tetramethyl-1,4-butanediyl)bis[N-(3-aminopropyl)- (9CI)
• CAS No: 79692-21-0
• MF: C₄₆H₉₄N₄O₂
• MW: 735.264173984528
• CID: 579843
• PubChem ID: 315263
• Update Time: 2025-04-19

Hexadecanamide,N,N'-(1,1,4,4-tetramethyl-1,4-butanediyl)bis[N-(3-aminopropyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• N-(3-aminopropyl)-N-[5-[3-aminopropyl(hexadecanoyl)amino]-2,5-dimethylhexan-2-yl]hexadecanamide
• AC1L7RBT
• NSC239980
• NSC-239980
• DTXSID10311179
• 79692-21-0
• Hexadecanamide,N,N'-(1,1,4,4-tetramethyl-1,4-butanediyl)bis[N-(3-aminopropyl)- (9CI)

• Inchi： 1S/C46H94N4O2/c1-7-9-11-13-15-17-19-21-23-25-27-29-31-35-43(51)49(41-33-39-47)45(3,4)37-38-46(5,6)50(42-34-40-48)44(52)36-32-30-28-26-24-22-20-18-16-14-12-10-8-2/h7-42,47-48H2,1-6H3
• InChI Key： FMWJPXQJIGTPAP-UHFFFAOYSA-N
• SMILES： O=C(CCCCCCCCCCCCCCC)N(CCCN)C(C)(C)CCC(C)(C)N(C(CCCCCCCCCCCCCCC)=O)CCCN

Computed Properties

• Exact Mass: 734.73800
• Monoisotopic Mass: 734.73767825g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 52
• Rotatable Bond Count: 39
• Complexity: 748
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 14.7
• Topological Polar Surface Area: 92.7Ų

Experimental Properties

• PSA: 92.66000
• LogP: 14.04180